Cas no 2287286-39-7 (3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester)
3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester
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- Inchi: 1S/C23H23NO4/c25-22(26)20-10-14-9-15(20)12-24(11-14)23(27)28-13-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,14-15,20-21H,9-13H2,(H,25,26)
- InChI Key: IHYHHLONCWZMAO-UHFFFAOYSA-N
- SMILES: C12CC(C(C(O)=O)C1)CN(C(OCC1C3=C(C=CC=C3)C3=C1C=CC=C3)=O)C2
3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6732835-0.05g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 0.05g |
$347.0 | 2025-03-13 | |
| Enamine | EN300-6732835-0.1g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 0.1g |
$518.0 | 2025-03-13 | |
| Enamine | EN300-6732835-0.25g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 0.25g |
$743.0 | 2025-03-13 | |
| Enamine | EN300-6732835-0.5g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 0.5g |
$1170.0 | 2025-03-13 | |
| Enamine | EN300-6732835-1.0g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 1.0g |
$1500.0 | 2025-03-13 | |
| Enamine | EN300-6732835-2.5g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 2.5g |
$2940.0 | 2025-03-13 | |
| Enamine | EN300-6732835-5.0g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 5.0g |
$4349.0 | 2025-03-13 | |
| Enamine | EN300-6732835-10.0g |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylic acid |
2287286-39-7 | 95.0% | 10.0g |
$6450.0 | 2025-03-13 | |
| 1PlusChem | 1P028NLC-50mg |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylicacid,Mixtureofdiastereomers |
2287286-39-7 | 95% | 50mg |
$491.00 | 2024-05-24 | |
| 1PlusChem | 1P028NLC-100mg |
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.1]octane-6-carboxylicacid,Mixtureofdiastereomers |
2287286-39-7 | 95% | 100mg |
$703.00 | 2024-05-24 |
3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester
Comprehensive Overview of 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester (CAS No. 2287286-39-7)
The compound 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester (CAS No. 2287286-39-7) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and organic synthesis research. Its unique bicyclic structure and fluorenylmethyl ester moiety make it a valuable intermediate for the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug discovery and peptide chemistry. Researchers are increasingly focusing on this compound due to its potential applications in neurodegenerative disease research and medicinal chemistry.
One of the most intriguing aspects of 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester is its structural complexity, which combines a rigid bicyclic framework with a protecting group (Fmoc) commonly used in solid-phase peptide synthesis (SPPS). This dual functionality has sparked interest among scientists working on drug delivery systems and bioconjugation techniques. Recent publications in high-impact journals have highlighted its utility in creating constrained peptidomimetics, a hot topic in contemporary pharmacology and biotechnology.
From a synthetic chemistry perspective, the azabicyclo[3.2.1]octane core of this molecule presents fascinating challenges and opportunities. This scaffold is increasingly recognized for its ability to impart metabolic stability and bioavailability to drug candidates, addressing key concerns in modern pharmaceutical development. The compound's CAS No. 2287286-39-7 has become a frequent search term in scientific databases, reflecting growing interest from both academic and industrial researchers exploring structure-activity relationships (SAR) in drug design.
The Fmoc-protected form of this dicarboxylic acid derivative offers particular advantages in combinatorial chemistry applications. Its compatibility with standard peptide coupling reagents and stability under various reaction conditions makes it attractive for high-throughput screening platforms. Current trends in AI-assisted drug discovery have further amplified interest in such building blocks, as they provide valuable inputs for machine learning models predicting molecular properties.
Analytical characterization of 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality in preclinical research applications. The pharmaceutical industry's shift toward fragment-based drug design has created additional demand for well-characterized, complex intermediates like this one.
Environmental and green chemistry considerations are also influencing research directions with this compound. Scientists are exploring more sustainable synthetic routes to the azabicyclo[3.2.1]octane scaffold, responding to the broader push for eco-friendly pharmaceutical manufacturing. This aligns with current industry priorities around process intensification and waste reduction in chemical synthesis.
In the context of intellectual property landscape, CAS No. 2287286-39-7 has appeared in several patent applications related to neurological disorders treatment. The compound's potential as a pharmacophore in GPCR-targeting drugs has attracted attention from biotechnology startups and established pharmaceutical companies alike. This commercial interest underscores the molecule's significance in current drug discovery pipelines.
From a regulatory perspective, proper handling and characterization of 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester are essential for compliance with Good Laboratory Practice (GLP) standards. Researchers must pay careful attention to material safety data and storage conditions, although the compound doesn't fall under restricted categories. The growing emphasis on research reproducibility has made thorough documentation of such specialty chemicals increasingly important.
The future research directions for this compound likely include exploration of its stereochemical properties and development of enantioselective synthesis methods. As the field of precision medicine advances, such chiral building blocks gain additional value for creating targeted therapies. The compound's versatility positions it well for emerging applications in chemical biology and theranostic development.
In summary, 3-Azabicyclo[3.2.1]octane-3,6-dicarboxylic acid, 3-(9H-fluoren-9-ylmethyl) ester (CAS No. 2287286-39-7) represents a fascinating intersection of medicinal chemistry, organic synthesis, and drug development research. Its unique structural features and multiple functional handles make it a valuable tool for addressing current challenges in pharmaceutical science, particularly in the development of CNS-active compounds and peptide-based therapeutics. As research continues to uncover new applications for this molecular scaffold, its importance in both academic and industrial settings is expected to grow significantly.
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